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Introduction: Unveiling a Versatile Nitric Oxide
Donor
Ruthenium(II) Nitrosyl Chloride, often found in its hydrated form (Ru(NO)Cl₃·xH₂O), is a

coordination compound that has garnered significant attention from the scientific community. Its

importance lies not merely in its intriguing structure but in its functional capacity as a pro-drug,

particularly as a donor of nitric oxide (NO).[1] Nitric oxide is a critical signaling molecule in

mammalian biology, involved in processes ranging from vasodilation to neurotransmission and

immune response.[1] The ability to deliver NO to specific biological targets in a controlled

manner is a primary goal in the development of novel therapeutics for cardiovascular diseases

and cancer.[2][3]

This guide, prepared from the perspective of a Senior Application Scientist, provides an in-

depth exploration of the chemical properties of Ruthenium(II) Nitrosyl Chloride hydrate. We will

move beyond simple data recitation to explore the causality behind its behavior, offering field-
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proven insights into its synthesis, characterization, reactivity, and safe handling. The objective

is to equip researchers, scientists, and drug development professionals with the foundational

knowledge required to effectively utilize this compound in their work.

Core Molecular Identity and Physicochemical
Properties
Understanding the fundamental properties of a compound is the bedrock of any serious

research endeavor. Ruthenium(II) Nitrosyl Chloride is a thermally stable, yet highly reactive,

ruthenium source.[4][5] Its identity is rooted in the {Ru-NO}⁶ moiety, a formal descriptor

indicating a complex with a Ru(II) metal center bound to a nitric oxide cation (NO⁺).[6] This

electronic arrangement is key to its stability and subsequent reactivity.

Chemical and Physical Data Summary
The essential identifiers and physical characteristics of Ruthenium(II) Nitrosyl Chloride are

summarized below. This data is critical for laboratory logistics, from procurement to

experimental setup.

Property Value Source(s)

Chemical Formula Ru(NO)Cl₃ [7]

Synonyms Trichloronitrosylruthenium(II) [7]

CAS Number 18902-42-6 [7]

Molecular Weight 255.45 g/mol (anhydrous) [7]

Appearance Solid Powder [8]

Melting Point 180 °C (decomposes) [7][8]

Solubility

Generally insoluble in water,

soluble in some organic

solvents.

[4][9]
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Spectroscopic Signature: Characterizing the {Ru-
NO}⁶ Core
Spectroscopy provides a window into the molecular soul of a compound. For Ruthenium(II)

Nitrosyl Chloride, Infrared (IR) and UV-Visible spectroscopy are indispensable tools for

confirming its identity and probing the electronic structure of the crucial Ru-NO bond.

Infrared (IR) Spectroscopy
The most telling feature in the IR spectrum is the stretching frequency of the nitrosyl ligand

(ν(NO)).

Key Insight: The ν(NO) band for {Ru-NO}⁶ complexes appears in a characteristic high-

frequency range, typically 1820–1960 cm⁻¹.[6] For Ruthenium(II) Nitrosyl Chloride and its

derivatives, this is often observed around 1870 cm⁻¹.[10]

Scientific Rationale: This high stretching frequency is indicative of a strong bond with

significant triple-bond character, which strongly supports the Ru(II)-NO⁺ formulation, as

opposed to a Ru(III)-NO• arrangement which would present at a much lower frequency

(1650–1750 cm⁻¹).[6] A one-electron reduction of the complex leads to a dramatic red-shift of

this band by approximately 300 cm⁻¹, providing a clear spectroscopic handle to monitor its

redox chemistry.[11][12]

UV-Visible Spectroscopy
The electronic spectrum reveals the transitions that are ultimately responsible for the

compound's photoactivity.

Key Insight: Ruthenium nitrosyl chloro complexes exhibit absorption bands in the visible or

near-UV region, often between 420 nm and 520 nm.[6] The precise wavelength (λ_max) is

sensitive to the number of electron-donating chloride ligands in the coordination sphere.[6]

Scientific Rationale: This absorption band is primarily attributed to a metal-to-ligand charge

transfer (MLCT) transition, specifically from the dπ orbitals of the Ruthenium(II) center to the

π* antibonding orbitals of the NO⁺ ligand (dπ(Ru) → π*(NO)).[6] It is the excitation of this

transition with light that initiates the photorelease of nitric oxide.
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Spectroscopic
Technique

Key Feature
Typical
Range/Value

Significance

Infrared (IR) ν(NO) Stretch ~1870 cm⁻¹

Confirms Ru(II)-NO⁺

electronic structure.

[10]

UV-Visible
dπ(Ru) → π*(NO)

MLCT
420-520 nm

Responsible for

photoinduced NO

release.[6]

Synthesis and Reactivity
The utility of Ruthenium(II) Nitrosyl Chloride stems from its carefully controlled reactivity, which

allows for the liberation of nitric oxide under specific triggers. Its synthesis is a foundational

procedure for accessing a wide range of nitrosyl ruthenium derivatives.

General Synthesis Workflow
A common and effective method for preparing Ruthenium(II) Nitrosyl Chloride involves the

nitrosylation of a ruthenium trichloride precursor. The following diagram and protocol outline a

representative workflow.

Starting Materials

Reaction Step
Workup & Isolation

Ruthenium(III) Chloride Hydrate

Reaction Mixture
(Reflux)Sodium Nitrite

Hydrochloric Acid

FiltrationCool & Filter NaCl Solvent EvaporationFiltrate Ruthenium(II) Nitrosyl Chloride
(Solid Product)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Ruthenium(II) Nitrosyl Chloride.

Experimental Protocol: Synthesis of Ru(NO)Cl₃
This protocol is adapted from established methods for the synthesis of Ruthenium(II) Nitrosyl

Chloride.[13]

Materials:

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), 1M solution

Anhydrous ethanol

Standard reflux apparatus, filtration equipment

Procedure:

Dissolution: Dissolve Ruthenium(III) chloride hydrate in 1M hydrochloric acid.

Nitrosylation: Heat the solution to reflux. While refluxing, slowly add an aqueous solution of

sodium nitrite dropwise.

Scientist's Note: The reaction will be accompanied by the release of reddish-brown NO₂

gas, and the solution color will change dramatically, indicating the formation of the nitrosyl

complex.[13] Continue the reaction under reflux for approximately 4 hours to ensure

complete conversion.[13]

Precipitate Removal: After the reaction, cool the mixture. The byproduct, sodium chloride

(NaCl), is insoluble in ethanol and will precipitate. Add anhydrous ethanol to the mixture.

Isolation of Intermediate: Remove the NaCl precipitate by filtration. The filtrate contains the

desired Ru(NO)Cl₃.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b13143503/docs?utm_src=pdf-body-img#chemical-properties-of-ruthenium-ii-nitrosyl-chloride-hydrate
https://patents.google.com/patent/CN102167405A/en
https://patents.google.com/patent/CN102167405A/en
https://patents.google.com/patent/CN102167405A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13143503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Product Isolation: Recover the final solid product, Ruthenium(II) Nitrosyl Chloride, by

evaporating the ethanol from the filtrate under reduced pressure.

The Core Function: Controlled Nitric Oxide Release
The therapeutic potential of Ruthenium(II) Nitrosyl Chloride is intrinsically linked to its ability to

release NO. This release is not spontaneous but can be triggered by external stimuli, primarily

light (photorelease) or chemical/electrochemical reduction.[1][6][11]

Mechanism of Photoinduced NO Release
Irradiation with light of an appropriate wavelength (corresponding to the MLCT band) excites

the {Ru-NO}⁶ moiety, weakening the Ru-NO bond and leading to its dissociation.[6] This

process may involve the formation of transient, metastable linkage isomers, where the NO

ligand temporarily binds through the oxygen atom (Ru-ON, MS1) or in a side-on fashion (Ru-η²-

NO, MS2), before releasing free NO•.[1]

Ground State (GS)
{RuII-N≡O}+

Metastable State 1 (MS1)
{Ru-O-N}

 hν (light)

Metastable State 2 (MS2)
{Ru-(η²-NO)}

 hν (light) Δ (heat)

NO• Release
+ RuIII Complex

 Δ (heat)

Click to download full resolution via product page

Caption: Photoinduced NO release pathway via linkage isomerization.

Redox-Activated NO Release
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The {Ru-NO}⁶ core can be reduced by one electron to form the {Ru-NO}⁷ species. This

reduction can be achieved electrochemically or through biological reducing agents.[3][11] The

resulting complex is significantly less stable and readily releases NO•, leaving behind a Ru(II)

species. This redox sensitivity is a key property for designing drugs that activate in specific

physiological environments, such as the reductive milieu of a tumor.[3][14]

Applications in Research and Drug Development
The unique chemical properties of Ruthenium(II) Nitrosyl Chloride make it a valuable

compound in several advanced research areas.

NO-Donating Drugs: Its primary application is as a photoactivated NO donor (photodynamic

therapy) or a redox-activated NO donor for anticancer and cardiovascular therapies.[1][3]

Ruthenium complexes offer advantages over traditional platinum drugs, including potentially

lower toxicity and different mechanisms of action.[3][14]

Synthetic Precursor: It serves as a versatile starting material for the synthesis of a vast

library of other ruthenium nitrosyl complexes.[1][15] By substituting the chloride ligands with

other functional groups (e.g., pyridines, amines, polypyridyls), researchers can fine-tune the

compound's properties, such as its solubility, light absorption wavelength, and NO release

kinetics.[1][9]

Catalysis: While less explored for this specific compound, related ruthenium nitrosyl

complexes have shown catalytic activity, for instance, in the dehydrogenative coupling of

alcohols.[15]

Safety, Handling, and Storage
Scientific integrity demands a rigorous approach to safety. Ruthenium(II) Nitrosyl Chloride is a

hazardous substance that must be handled with appropriate precautions.

Hazard Profile
Toxicity: Harmful if swallowed.

Corrosivity: Causes severe skin burns and eye damage.[8]

Environmental: Toxic to aquatic life with long-lasting effects.
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Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle in a well-ventilated area or under a chemical fume

hood to avoid breathing dust.[16][17]

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[16][18]

Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[16]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[16][19]

Storage and Stability
Conditions: Store in a cool, dry, well-ventilated area.[16]

Container: Keep the container tightly closed to prevent moisture absorption.[8][19]

Incompatibilities: Store away from strong oxidizing agents.[16] The compound may discolor

upon exposure to light, so storage in an opaque container is recommended.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.colonialmetals.com/wp-content/uploads/2016/12/8037-S-Ruthenium-Nitrosyl-Nitrate-Solution.pdf
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.geneseo.edu/wp-content/uploads/2021/10/Ruthenium.pdf
https://www.merckmillipore.com/Web-CL-Site/es_ES/-/CLP/ShowDocument-File?ProductSKU=MDA_CHEM-119247&DocumentType=MSD&DocumentId=119247_SDS_AU_EN.PDF&DocumentUID=2533845&Language=EN&Country=AU&Origin=PDP
https://www.benchchem.com/product/b13143503/docs#chemical-properties-of-ruthenium-ii-nitrosyl-chloride-hydrate
https://www.benchchem.com/product/b13143503/docs#chemical-properties-of-ruthenium-ii-nitrosyl-chloride-hydrate
https://www.benchchem.com/product/b13143503/docs#chemical-properties-of-ruthenium-ii-nitrosyl-chloride-hydrate
https://www.benchchem.com/product/b13143503/docs#chemical-properties-of-ruthenium-ii-nitrosyl-chloride-hydrate
https://www.benchchem.com/product/b13143503?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13143503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13143503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

